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Compound of Interest

Compound Name: 5-Bromo-5-Nitro-1,3-Dioxane

Cat. No.: B1667936

Proper disposal of 5-Bromo-5-nitro-1,3-dioxane, also known as Bronidox, is critical for
ensuring laboratory safety and environmental protection. This substance is a potent
antimicrobial compound widely used as a preservative; however, it also presents significant
health and environmental hazards. Adherence to strict disposal protocols is essential to
mitigate risks associated with its corrosivity, toxicity, and ecotoxicity.

This guide provides detailed, step-by-step procedures for the safe handling and disposal of 5-
Bromo-5-nitro-1,3-dioxane, designed for researchers, scientists, and drug development
professionals.

Hazard Identification and Safety Data

5-Bromo-5-nitro-1,3-dioxane is classified as a hazardous substance. Understanding its
specific dangers is the first step in safe handling and disposal.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1667936?utm_src=pdf-interest
https://www.benchchem.com/product/b1667936?utm_src=pdf-body
https://www.benchchem.com/product/b1667936?utm_src=pdf-body
https://www.benchchem.com/product/b1667936?utm_src=pdf-body
https://www.benchchem.com/product/b1667936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hazard Classification GHS Code Description
Acute Toxicity (Oral) H302 Harmful if swallowed.[1][2]
) ) Causes severe skin burns and
Skin Corrosion H314
eye damage.[1][3]
) Causes serious eye damage.
Serious Eye Damage H318 o
_ o May cause respiratory
Respiratory Irritation H335 o
irritation.[3][4]
Aquatic Hazard (Acute & H410 Very toxic to aquatic life with
Chronic) long lasting effects.[1][3]

The following table summarizes key quantitative toxicity data for 5-Bromo-5-nitro-1,3-dioxane.

Data Point Value Species Route

LD50 455 mg/kg Rat Oral

LD50 590 mg/kg Mouse Oral

LD50 31 mg/kg Rat Intraperitoneal

Step-by-Step Disposal Protocol

The primary disposal route for 5-Bromo-5-nitro-1,3-dioxane is through a licensed hazardous
waste disposal company. The recommended method is high-temperature incineration.[3][5]
Never discharge this chemical into drains or the environment.[3][5][6]

Experimental Protocol: Small Spill Decontamination

This protocol is for minor spills that can be safely managed by trained laboratory personnel. For
large spills, evacuate the area and contact your institution's Environmental Health & Safety
(EHS) department immediately.

Materials:
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Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., nitrile), safety
goggles, face shield, lab coat, and a dust mask (N95 or equivalent).

Absorbent, non-combustible material (e.g., dry sand, vermiculite).
Two sealable, properly labeled hazardous waste containers.

Shovel or scoop for collection.

Procedure:

Ensure Safety: Don appropriate PPE before approaching the spill. Ensure the area is well-
ventilated.[3][4]

Containment: Cover the spill with a dry, inert absorbent material to prevent the dust from
becoming airborne.[3] Do not use combustible materials like paper towels directly on the bulk
solid.

Collection: Carefully sweep or scoop the absorbed material and spilled solid.[3] Avoid
creating dust.[3] Place the collected waste into a designated, sealable, and clearly labeled
hazardous waste container.

Final Cleaning: Wipe the spill area with a wet paper towel to remove any remaining residue.
Place the used towels into a second labeled hazardous waste container.

Disposal: Seal both containers and store them in a designated, secure hazardous waste
accumulation area. Arrange for pickup by a licensed waste disposal service.[4]

Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper

disposal of 5-Bromo-5-nitro-1,3-dioxane waste.
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Waste Identification & Initial Handling

Identify 5-Bromo-5-nitro-1,3-dioxane Waste

No Yes

Contain spill with inert material.

Unused/Surplus Chemical or Reaction Waste

Avoid creating dust.

Keep in original or compatible,

CWion &JStorage

Collect waste into a suitable,
closed container.

;

Label container clearly:
'Hazardous Waste'
'5-Bromo-5-nitro-1,3-dioxane’
List all components and hazards.

l

Store in a designated, cool,
dry, well-ventilated area.
Away from incompatible materials
(e.g., strong oxidizers).

sealed container.

Final Diisposal

Contact licensed hazardous
waste disposal company.

Arrange for pickup and
high-temperature incineration.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 5-Bromo-5-nitro-1,3-dioxane.
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Regulatory Compliance

It is imperative to manage and dispose of 5-Bromo-5-nitro-1,3-dioxane in accordance with all
applicable local, national, and international regulations.[3] These regulations are in place to
protect both human health and the environment. Facilities must maintain records of hazardous
waste generation and disposal. Always consult with your institution's EHS department for
specific guidance and to ensure full compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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